Cas no 917955-70-5 (Butanedioic acid, 2-(3-buten-1-yl)-, 1-ethyl ester)

Butanedioic acid, 2-(3-buten-1-yl)-, 1-ethyl ester structure
917955-70-5 structure
Product Name:Butanedioic acid, 2-(3-buten-1-yl)-, 1-ethyl ester
CAS No:917955-70-5
MF:C10H15O4
MW:199.223703622818
CID:781328
PubChem ID:71427978
Update Time:2025-04-19

Butanedioic acid, 2-(3-buten-1-yl)-, 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, 2-(3-buten-1-yl)-, 1-ethyl ester
    • 3-ethoxycarbonylhept-6-enoate
    • 3-(Ethoxycarbonyl)hept-6-enoate
    • DTXSID30846711
    • 917955-70-5
    • Inchi: 1S/C10H16O4/c1-3-5-6-8(7-9(11)12)10(13)14-4-2/h3,8H,1,4-7H2,2H3,(H,11,12)/p-1
    • InChI Key: FSTARWIWUCAIEH-UHFFFAOYSA-M
    • SMILES: O(CC)C(C(CC(=O)[O-])CCC=C)=O

Computed Properties

  • Exact Mass: 199.09703396g/mol
  • Monoisotopic Mass: 199.09703396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 66.4Ų

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